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Compound of Interest

Compound Name: 4-Cyclohexylcyclohexanone

CAS No.: 92-68-2

Cat. No.: B1606340 Get Quote

Executive Summary
4-Cyclohexylcyclohexanone (CAS 92-68-2) is a bicyclic ketone featuring two cyclohexane

rings linked at the C4 position.[1][2] It serves as a pivotal building block in materials science,

particularly for nematic liquid crystals (LCs) used in display technologies. Its rigid bicyclic core

confers high thermal stability and favorable optical anisotropy to downstream derivatives.

Additionally, it functions as a lipophilic scaffold in drug discovery, enhancing the bioavailability

of pharmaceutical agents.
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Property Value Notes

CAS Number 92-68-2

IUPAC Name 4-Cyclohexylcyclohexan-1-one
Also known as [1,1'-

Bicyclohexyl]-4-one

Molecular Formula C₁₂H₂₀O

Molecular Weight 180.29 g/mol

Physical State
Low-melting solid / Viscous

liquid

Dependent on purity and

temperature

Melting Point 38 – 40 °C
High purity (trans-rich)

samples [1]

Boiling Point 80 – 85 °C @ 0.08 Torr
High vacuum required for

distillation [1]

Solubility Soluble in DCM, EtOAc, THF Insoluble in water

Isomerism cis and trans diastereomers
trans-isomer is

thermodynamically favored

Synthetic Routes & Mechanisms[1]
The industrial and laboratory synthesis of 4-cyclohexylcyclohexanone typically proceeds via

the hydrogenation of 4-phenylphenol followed by oxidation.[1]

Reaction Workflow
Hydrogenation: Catalytic reduction of 4-phenylphenol yields 4-cyclohexylcyclohexanol.[1]

This step establishes the bicyclic framework but produces a mixture of cis and trans

alcohols.

Oxidation: The alcohol mixture is oxidized to the ketone. Common reagents include Jones

reagent (CrO₃/H₂SO₄) or catalytic dehydrogenation.

Isomerization (Crucial): The resulting ketone exists as a mixture of isomers.[3] For liquid

crystal applications, the linear trans isomer is required. Base-catalyzed equilibration converts
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the cis isomer to the thermodynamically stable trans form via an enolate intermediate.

Mechanistic Pathway Visualization
The following diagram illustrates the transformation from aromatic precursor to the target

thermodynamic isomer.
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Figure 1: Synthesis and isomerization pathway. The base-catalyzed equilibration favors the

trans-isomer (equatorial substituents).[1]

Experimental Protocol: Oxidation & Equilibration
Note: This protocol describes the oxidation of 4-cyclohexylcyclohexanol to the ketone, followed

by isomerization.[1]

Reagents & Equipment
Substrate: 4-Cyclohexylcyclohexanol (cis/trans mix).[1][4]

Oxidant: Jones Reagent (2.67 M CrO₃ in H₂SO₄).

Solvent: Acetone (Reagent grade).

Base: 10% NaOH solution (for isomerization).

Equipment: 3-neck round bottom flask, mechanical stirrer, addition funnel, thermometer.

Step-by-Step Methodology
Step 1: Jones Oxidation[1]

Dissolution: Dissolve 18.2 g (0.1 mol) of 4-cyclohexylcyclohexanol in 150 mL of acetone in

the 3-neck flask. Cool to 0–5 °C using an ice bath.
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Addition: Dropwise add Jones reagent (~40 mL) via the addition funnel. Maintain internal

temperature below 10 °C to prevent over-oxidation or cleavage.

Monitoring: The solution will turn from orange to green (Cr³⁺ formation). Continue addition

until the orange color persists for >1 minute, indicating excess oxidant.

Quenching: Add Isopropyl alcohol (5 mL) to quench excess Cr(VI). The solution returns to

green.

Work-up: Decant the liquid from the chromium salts. Concentrate the acetone solution under

reduced pressure. Dissolve the residue in Ethyl Acetate (EtOAc) and wash with water (2x)

and brine (1x). Dry over MgSO₄ and concentrate to yield the crude ketone.

Step 2: Thermodynamic Equilibration (Isomerization)
Why this step? The oxidation often yields a ~60:40 trans:cis mixture. The trans isomer

(diequatorial) is lower in energy.

Reflux: Dissolve the crude ketone in Ethanol (50 mL). Add 5 mL of 10% aqueous NaOH.

Equilibration: Reflux the mixture for 2 hours. The base generates the enolate; reprotonation

preferentially occurs from the axial direction, placing the bulky cyclohexyl group in the

equatorial position [2].

Isolation: Cool to room temperature. Pour into ice water. The trans-isomer is less soluble and

may precipitate.[1] Extract with Hexanes (if liquid) or filter (if solid).

Purification: Recrystallize from methanol or distill under high vacuum (bp 80–85 °C @ 0.08

Torr) to obtain pure trans-4-cyclohexylcyclohexanone.

Applications in Drug Discovery & Materials[1]
Liquid Crystal Mesogens
The trans-4-cyclohexylcyclohexanone motif is the precursor to trans-4-(trans-4-

alkylcyclohexyl)cyclohexanecarbonitriles, a class of super-fluorinated liquid crystals.[1]
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Structural Role: The bicyclic core provides the rigid "rod" shape necessary for the nematic

phase.

Optical Properties: The saturated rings (low birefringence) are ideal for TFT-LCD displays

requiring high contrast and chemical stability under UV light.[1]

Pharmaceutical Intermediates
Used as a lipophilic spacer in drug design. The cyclohexyl group mimics the spatial occupancy

of a phenyl ring but with different metabolic stability and solubility profiles (higher logP).

Safety & Handling (SDS Summary)
Hazards: Causes serious eye damage (H318).[5] Irritating to skin (H315).

Storage: Store at 2–8 °C (refrigerated). The compound has a low melting point (~38 °C) and

can fuse into a solid block if stored at room temperature in warm climates.

PPE: Wear chemical-resistant gloves (Nitrile) and tightly sealed safety goggles.[1] Use in a

fume hood to avoid inhalation of vapors during heating [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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